Cas no 1520398-97-3 (4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid)

• Product Name: 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid
• CAS No: 1520398-97-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5998167
• PubChem ID: 82620696
• Update Time: 2025-06-28

4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid
• 1520398-97-3
• EN300-1754767

• Inchi： 1S/C13H17NO3/c14-12(3-4-13(15)16)10-1-2-11-8-17-6-5-9(11)7-10/h1-2,7,12H,3-6,8,14H2,(H,15,16)
• InChI Key： OTHKTPSRKFKGFN-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)C(CCC(=O)O)N

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.6Ų

Additional information on 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid

Introduction to 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid (CAS No. 1520398-97-3)

4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid, identified by the CAS number 1520398-97-3, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of benzopyran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of both an amino group and a butanoic acid moiety in its molecular structure suggests multifunctionality, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid features a benzopyran core, which is a fused heterocyclic system consisting of a benzene ring and a pyran ring. This type of scaffold is frequently encountered in natural products and pharmacologically active molecules. The benzopyran ring system is particularly interesting due to its ability to interact with biological targets in various ways, including through hydrogen bonding and hydrophobic interactions. The substitution pattern at the 6-position of the benzopyran ring further enhances its potential biological relevance.

In recent years, there has been a growing interest in developing novel therapeutic agents based on benzopyran derivatives. These compounds have shown promise in several preclinical studies as inhibitors of key enzymes and receptors involved in inflammatory pathways, neurodegenerative diseases, and cancer. The amino group at the 4-position of the butanoic acid moiety provides a site for further functionalization, allowing for the synthesis of derivatives with enhanced pharmacological properties. This versatility makes 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid a valuable intermediate in medicinal chemistry.

One of the most compelling aspects of this compound is its potential role as a scaffold for drug design. The benzopyran core can be modified to improve solubility, metabolic stability, and target specificity. For instance, recent studies have demonstrated that benzopyran derivatives can act as modulators of microsomal enzyme activity, which is crucial for drug metabolism and transport. The butanoic acid moiety contributes to the compound's hydrophilicity, which can be advantageous for oral bioavailability and tissue distribution.

Current research in the field of bioorganic chemistry has highlighted the importance of understanding the structural features that contribute to biological activity. Computational modeling and experimental techniques have been employed to elucidate the binding modes of 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid with its target proteins. These studies have revealed that subtle modifications in the benzopyran ring can significantly alter binding affinity and selectivity. Such insights are critical for designing next-generation drugs with improved efficacy and reduced side effects.

The synthesis of 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid presents unique challenges due to its complex architecture. Multi-step synthetic routes involving cyclization reactions, functional group transformations, and protecting group strategies are often employed to achieve high yields and purity. Advances in synthetic methodologies have enabled chemists to explore more efficient pathways for producing this compound on a larger scale. These advancements are essential for supporting preclinical and clinical studies aimed at evaluating its therapeutic potential.

In addition to its pharmaceutical applications, 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-yl)butanoic acid may also find utility in materials science and industrial chemistry. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. For example, conjugation with other biomolecules or incorporation into polymeric matrices could yield materials with enhanced biocompatibility or drug delivery capabilities.

The future direction of research on 4-amino-4-(3,4-dihydro-1H-2-benzopyran-6-ybutoic acid) (CAS No. 1520398973) will likely focus on expanding its chemical space through library synthesis and high-throughput screening. By generating diverse analogs and evaluating their biological activity, researchers can identify new lead compounds with improved pharmacokinetic profiles. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits.

In conclusion, 4-amino - 44 - (33 ,44 - dihydro -11 H -22 -benzopyra n -66 - yl )but ano ic aci d ( CAS No . 1520398973 ) represents an exciting opportunity for innovation in drug discovery . Its complex structure , combined with its potential biological activities , positions it as a key intermediate in developing novel therapeutics . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing unmet medical needs .